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Compound of Interest

2-Chloro-5-
Compound Name:
thiophenecarboxaldehyde

Cat. No.: B1662047

Essential Safety and Handling Guide for 2-
Chloro-5-thiophenecarboxaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 2-Chloro-5-
thiophenecarboxaldehyde (CAS No. 7283-96-7). Adherence to these protocols is essential
for ensuring laboratory safety and minimizing environmental impact.

l. Personal Protective Equipment (PPE)

The primary defense against exposure to 2-Chloro-5-thiophenecarboxaldehyde is the
consistent and correct use of appropriate personal protective equipment. The following PPE is
mandatory when handling this compound.
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Protection Type

Specific Recommendations

Rationale

Eye and Face Protection

Chemical safety goggles and a

face shield.

Protects against splashes and
airborne particles that could

cause serious eye irritation.

Skin Protection

Chemical-resistant gloves
(Nitrile rubber, minimum 0.11
mm thickness, or double-

gloving) and a lab coat.

Prevents skin contact, which
can be harmful and cause

irritation.

Respiratory Protection

Use in a well-ventilated area or
with a certified chemical fume
hood. If ventilation is
inadequate, a NIOSH-
approved respirator with an
organic vapor cartridge is

necessary.

Minimizes the risk of inhaling

harmful airborne particles.

Il. Physicochemical and Hazard Data

Understanding the properties of 2-Chloro-5-thiophenecarboxaldehyde is crucial for safe

handling and storage.
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Property Value Source

Molecular Formula CsHsCIOS [11121[3]

Molecular Weight 146.59 g/mol [11[2][3]

Appearance Pale yellow to reddish-yellow
crystal/powder

Boiling Point 99 °C at 21 mmHg

Density 1.376 g/mL at 25 °C

Flash Point 98 °C (208.4 °F) - closed cup

Signal Word Warning

o Acute Toxicity 4 (Oral, Dermal,
Hazard Classifications )
Inhalation)

lll. Operational and Disposal Plan
A systematic approach to the handling and disposal of 2-Chloro-5-thiophenecarboxaldehyde
is critical for laboratory safety.

A. Handling and Storage

» Preparation: Before handling, ensure that a chemical fume hood is operational and that an
eyewash station and safety shower are readily accessible.

» Engineering Controls: All handling of 2-Chloro-5-thiophenecarboxaldehyde should be
conducted in a certified chemical fume hood to minimize inhalation exposure.

» Dispensing: When weighing or transferring the solid material, exercise caution to avoid the
creation of dust.

o Storage: Store the compound in a tightly sealed, properly labeled container in a cool, dry,
and well-ventilated area, away from incompatible materials such as strong oxidizing agents,
strong bases, and strong reducing agents.
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B. Spill Management
» Evacuation: In the event of a significant spill, evacuate the immediate area.
o Ventilation: Ensure the area is well-ventilated, preferably within a fume hood.

o Containment: For small spills, carefully sweep up the solid material, avoiding dust
generation, and place it into a sealed, labeled container for disposal.

C. Disposal Plan

As a chlorinated organic compound, 2-Chloro-5-thiophenecarboxaldehyde must be disposed
of as hazardous waste.

» Waste Segregation:

o Solid Waste: Collect any solid 2-Chloro-5-thiophenecarboxaldehyde and contaminated
materials (e.g., weigh boats, filter paper) in a designated, labeled, and sealed container for
"Halogenated Organic Solids."

o Liquid Waste: If the compound is dissolved in a solvent, it should be collected in a
designated "Halogenated Organic Solvents" waste container. Do not mix with non-
halogenated waste.

o Contaminated PPE: Dispose of contaminated gloves, bench paper, and other disposable
materials in a sealed plastic bag or container labeled for solid hazardous waste.

o Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste,"
the full chemical name ("2-Chloro-5-thiophenecarboxaldehyde"), and the approximate
concentration and quantity.

o Storage of Waste: Store waste containers in a designated satellite accumulation area, away
from incompatible materials, until they are collected by the institution's environmental health
and safety (EHS) department.

» Arrangement for Disposal: Contact your institution's EHS department to arrange for the
pickup and proper disposal of the hazardous waste in accordance with federal, state, and
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local regulations.

IV. Workflow for Safe Handling and Disposal

Preparation

Don Appropriate PPE

Y
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Cleanup & Decontamination

Decontaminate Glassware & Surfaces

Y

Remove & Dispose of PPE

Waste Disposal

A v v
. Segregate Solid Waste Segregate Liquid Waste
Segregate Contaminated PPE (Halogenated Organics) (Halogenated Organics)
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Label Waste Containers |«

Y

Store in Satellite Accumulation Area

Y

Arrange for EHS Pickup
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Caption: Workflow for the safe handling and disposal of 2-Chloro-5-
thiophenecarboxaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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